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Introduction

Phenolphthalein, a common acid-base indicator, serves as the active component in a classic
disappearing ink formulation. This engaging chemical demonstration provides a visually
compelling illustration of acid-base chemistry, specifically the neutralization reaction between
an alkali and carbonic acid formed from atmospheric carbon dioxide. The initial vibrant pink
color of the basic phenolphthalein solution fades to colorless as the pH of the solution
decreases due to the absorption of CO2. This document provides detailed application notes
and experimental protocols for the preparation and use of phenolphthalein-based
disappearing ink for educational and demonstrative purposes.

Chemical Principle

The color change of phenolphthalein is dependent on the pH of its environment. In a basic
solution (typically pH 8.2-12), phenolphthalein exhibits a pink to fuchsia color. The
disappearing ink is prepared by dissolving phenolphthalein in an alkaline solution, most
commonly aqueous sodium hydroxide (NaOH). The disappearance of the color is a result of the
reaction between the sodium hydroxide and carbon dioxide (CO2) present in the atmosphere.
This reaction forms carbonic acid (H2CO3), which subsequently neutralizes the sodium
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hydroxide. As the concentration of the base decreases, the pH of the solution drops, causing
the phenolphthalein to revert to its colorless lactone form.[1][2][3]

The key chemical reactions are:
e Formation of Carbonic Acid: CO:z (g) + H20 (I) = H2COs (aq)
e Neutralization: 2NaOH (aq) + H2COs (ag) — Na2COs (aq) + 2H20 (1)

Data Presentation

The fading time of the disappearing ink is influenced by several factors, including the initial
concentrations of phenolphthalein and sodium hydroxide, and the type of substrate onto
which the ink is applied. The following table summarizes the effect of varying concentrations on
the stability of the ink on different surfaces.

Phenolphthalein Fading Time
Conc. (% wiv) NaOH Conc. (N) Substrate (minutes)
0.1 0.5 Cotton 5

0.1 0.5 Polyester 7

0.1 0.5 Polyamide 8

0.8 0.5 Cotton 25

0.8 0.5 Polyester 30

0.8 0.5 Polyamide 35

1.2 1 Cotton 45

1.2 1 Polyester 55

1.2 1 Polyamide 60

Note: The data presented is a summary of findings from available literature and may vary
based on specific experimental conditions such as temperature, humidity, and air circulation.
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Experimental Protocols
Materials and Reagents

o Phenolphthalein powder (C20H1404)

o Ethanol (95% or absolute)

e Sodium hydroxide (NaOH) pellets or a stock solution (e.g., 1 M)
» Distilled or deionized water

» Beakers

o Graduated cylinders

e Stirring rod

o Dropper or pipette

e Spray bottle or dropper bottle for application

White fabric swatches (e.g., cotton, polyester, polyamide) or filter paper

Preparation of Phenolphthalein Indicator Solution (1%
wiv)
» Weigh 1.0 g of phenolphthalein powder.

e Dissolve the powder in 50 mL of 95% ethanol in a 100 mL beaker.
¢ Once fully dissolved, add 50 mL of distilled water to the solution and stir.

o Store the solution in a labeled, sealed container.

Preparation of Sodium Hydroxide Solution (1 M)
o Carefully weigh 4.0 g of NaOH pellets.
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e In a well-ventilated area, add the NaOH pellets to approximately 80 mL of distilled water in a
100 mL beaker, stirring continuously. The dissolution process is exothermic.

e Once the pellets have completely dissolved and the solution has cooled to room
temperature, transfer it to a 100 mL volumetric flask.

o Add distilled water to the flask until the total volume reaches the 100 mL mark.

o Stopper the flask and invert it several times to ensure thorough mixing.

Formulation of Disappearing Ink

e In a beaker, combine 10 mL of the 1% phenolphthalein indicator solution with 90 mL of
distilled water.

e While stirring, add the 1 M NaOH solution dropwise until a deep pink or fuchsia color is
achieved and persists. The initial pH of the ink solution should be between 10 and 11.[2][3]

» Transfer the prepared disappearing ink into a spray bottle or a dropper bottle for application.

Demonstration Protocol

o Apply the disappearing ink to a piece of white fabric or filter paper using the spray bottle or
dropper.

¢ Observe the initial vibrant pink "stain."

e The color will gradually fade and disappear over a period of time, depending on the
formulation and environmental conditions. The fading can be accelerated by blowing on the
stain, which increases the local concentration of COs-.

o To demonstrate the reversible nature of the reaction, the color can be made to reappear by
applying a basic solution, such as household ammonia, to the faded area.

Diagrams
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Caption: Experimental workflow for the preparation and reaction of disappearing ink.
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Caption: Chemical pathway of the disappearing ink color change.

Factors Influencing Reaction Rate

+ Concentration of Reactants: Higher concentrations of sodium hydroxide will generally lead to
a longer fading time as there is more base to be neutralized by the carbonic acid.

o Surface Area: Applying the ink to a larger surface area or to a more porous material will
increase the rate of CO2 absorption and thus decrease the fading time.

« Airflow: Increased airflow over the ink will replenish the supply of CO2 and accelerate the
fading process.

+ Temperature: While specific quantitative data is not readily available in the reviewed
literature, based on general principles of chemical kinetics, an increase in temperature would
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be expected to increase the rate of the reaction between CO:2 and water, and the subsequent
neutralization reaction, leading to a faster disappearance of the color.

o Humidity: The effect of humidity is not well-documented in the available literature. However,
since water is a reactant in the formation of carbonic acid, it is plausible that very low
humidity could slow down the reaction, while excessively high humidity might dilute the
reactants, potentially affecting the reaction rate in a more complex manner.

Safety Precautions

e Sodium hydroxide is a corrosive substance. Appropriate personal protective equipment
(PPE), including safety goggles and gloves, should be worn when handling solid NaOH and
its concentrated solutions.

o Ethanol is flammable; therefore, it should be handled away from open flames and other
ignition sources.

» The prepared disappearing ink is basic and should not be ingested or sprayed into the eyes.

e The demonstration should be conducted in a well-ventilated area.

Conclusion

The phenolphthalein-based disappearing ink demonstration is a robust and reliable method
for illustrating fundamental concepts in acid-base chemistry. The protocols outlined in this
document provide a clear and reproducible procedure for preparing and utilizing this
formulation in an educational or research setting. The provided data and diagrams offer a
quantitative and visual understanding of the chemical principles at play. Further research could
focus on quantifying the effects of temperature and humidity on the fading time to provide a
more complete kinetic profile of this reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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